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Compound of Interest

Dimethyl 2,3-
Compound Name:
naphthalenedicarboxylate

Cat. No.: B078348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Dimethyl 2,3-naphthalenedicarboxylate, a key intermediate in various organic
syntheses. This document outlines its fundamental characteristics, detailed experimental
protocols for its preparation, and relevant spectral data to aid in its identification and utilization
in research and development.

Core Chemical Properties and Data

Dimethyl 2,3-naphthalenedicarboxylate is an aromatic ester recognized for its role as a
building block in the synthesis of more complex molecules.[1] Its naphthalene core and diester
functionalities make it a versatile reagent in organic chemistry.[1]

Physical and Chemical Properties

The following table summarizes the key quantitative data for Dimethyl 2,3-
naphthalenedicarboxylate.
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Property Value Reference(s)

Molecular Formula C14H1204 [1112]

Molecular Weight 244.24 g/mol [2]

CAS Number 13728-34-2 [1]

Melting Point 52-54 °C [3]

Boiling Point 141-145 °C at 1 mm Hg [3]
Colorless to pale yellow solid

Appearance o [1]
or liquid

Solubility Soluble in organic solvents [1]
INChI=1S/C14H1204/c1-17-

InChl 13(15)11-7-9-5-3-4-6-10(9)8- [1]
12(11)14(16)18-2/h3-8H,1-2H3
COC(=0)clcczcececc2eclC(=

SMILES [1]

0)oC

Spectroscopic Data

Spectroscopic data is crucial for the verification of the identity and purity of Dimethyl 2,3-

naphthalenedicarboxylate.

Spectrum Type

Data Source | Reference

1H NMR

[2]

13C NMR

[2]14]

Infrared (IR)

[2]

Mass Spec (MS)

[5]

Experimental Protocols
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The synthesis of Dimethyl 2,3-naphthalenedicarboxylate is typically achieved through a two-
step process: the oxidation of 2,3-dimethylnaphthalene to 2,3-naphthalenedicarboxylic acid,
followed by the esterification of the diacid.

Synthesis of 2,3-Naphthalenedicarboxylic Acid

A reliable method for the synthesis of the precursor, 2,3-naphthalenedicarboxylic acid, is
detailed in Organic Syntheses.[6]

Materials:

2,3-Dimethylnaphthalene

Sodium dichromate dihydrate

Water

6N Hydrochloric acid

Procedure:[6]

Charge a suitable autoclave with 2,3-dimethylnaphthalene, sodium dichromate dihydrate,
and water.

» Seal the autoclave and heat to 250°C with continuous agitation for 18 hours.

e Cool the autoclave while continuing agitation.

o Release the pressure and transfer the contents to a large vessel, rinsing the autoclave with
hot water.

o Separate the green hydrated chromium oxide by filtration on a large Bichner funnel and
wash the solid with warm water until the filtrate is colorless.

o Combine the filtrates and acidify with 6N hydrochloric acid.

» Allow the mixture to cool to room temperature overnight to precipitate the product.
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o Collect the 2,3-naphthalenedicarboxylic acid by filtration, wash with water until the filtrate is
colorless, and dry to a constant weight.

Esterification to Dimethyl 2,3-Naphthalenedicarboxylate

The following is a general procedure for the esterification of 2,3-naphthalenedicarboxylic acid.
Materials:

e 2,3-Naphthalenedicarboxylic acid

e Methanol

o Concentrated sulfuric acid (catalyst)

Procedure:

e Suspend 2,3-naphthalenedicarboxylic acid in an excess of methanol in a round-bottom flask.
o Carefully add a catalytic amount of concentrated sulfuric acid.

o Heat the mixture to reflux with stirring for several hours, monitoring the reaction by a suitable
method (e.g., TLC).

o After completion, cool the reaction mixture and remove the excess methanol under reduced
pressure.

o Dissolve the residue in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash
with a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

o Concentrate the filtrate under reduced pressure to yield the crude Dimethyl 2,3-
naphthalenedicarboxylate.

» Purify the crude product by recrystallization or column chromatography.

Visualized Workflows
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The following diagrams illustrate the logical flow of the synthesis and purification processes.

Synthesis of Dimethyl 2,3-Naphthalenedicarboxylate
Step 1: Oxidation Step 2: Esterification

o Add Sodium Dichromate oo . Add Methanol & Crude Dimethyl 2,3-
2,3-Dimethylnaphthalene e 2,3-Naphthalenedicarboxylic Acid Sulfurc Acd (cat) X AT e

Heat t0 250°C
in Autoclave (18h)

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 2,3-naphthalenedicarboxylate.

Purification of Dimethyl 2,3-Naphthalenedicarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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